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Compound of Interest

Methyl 2,6-dibromopyridine-4-
Compound Name:
carboxylate

Cat. No.: B051839

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties, spectral data, and a detailed synthetic protocol for Methyl 2,6-dibromopyridine-4-
carboxylate. This document is intended to be a valuable resource for professionals in the
fields of medicinal chemistry, organic synthesis, and drug development, offering key data and
methodologies to facilitate its use as a versatile chemical intermediate.

Core Physicochemical Properties

Methyl 2,6-dibromopyridine-4-carboxylate is a halogenated pyridine derivative that serves
as a valuable building block in the synthesis of more complex molecules. Its chemical structure,
featuring two bromine atoms and a methyl ester group on a pyridine ring, offers multiple sites
for functionalization.
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Property Value Reference
CAS Number 119308-57-5 [1]
Molecular Formula C7HsBra2NO: [1]
Molecular Weight 294.93 g/mol [1]
Appearance White to yellow solid [2]

Melting Point 86.01t0 92.0 °C

Boiling Point (Predicted)

320.9 °C at 760 mmHg

[3]

Density (Predicted)

1.928 g/cm3

[3]

pKa (Predicted)

-5.78 +£0.10

Storage Conditions

Store in a refrigerator, under

an inert atmosphere (e.g.,

Argon or Nitrogen) at 2—8 °C.

[2]

Spectral Data

The structural identity of Methyl 2,6-dibromopyridine-4-carboxylate is confirmed by the

following spectral data:

Spectral Data Type

Details

Reference

1H NMR (400 MHz, CD2Cl2)

o (ppm): 8.10 (s, 2H), 4.05 (s,

3H)

[4]

Mass Spectrometry (ESI)

m/z: 295.8 (M+1)

[4]

Experimental Protocols
Synthesis of Methyl 2,6-dibromopyridine-4-carboxylate
from Citrazinic Acid

A general and effective method for the synthesis of Methyl 2,6-dibromopyridine-4-

carboxylate proceeds from the commercially available citrazinic acid (2,6-dihydroxypyridine-4-
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carboxylic acid).[4]

Materials:

 Citrazinic acid (2,6-dihydroxypyridine-4-carboxylic acid)
e Phosphorus oxybromide (POBr3)

e Methanol (anhydrous)

e Dichloromethane (CH2Cl2)

o Saturated sodium bicarbonate solution (NaHCOs)
e Anhydrous sodium sulfate (Na2S0a4)

» Round-bottom flask

» Reflux condenser

o Magnetic stirrer with heating mantle

e Separatory funnel

» Rotary evaporator

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine citrazinic acid (5.0 g, 32.2 mmol) and phosphorus oxybromide (27.5 g, 96.8
mmol).

e Heating: Heat the reaction mixture to 130 °C and maintain this temperature with stirring. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

e Quenching: Upon completion of the reaction, cool the mixture to 0 °C in an ice bath. Slowly
and carefully add 250 mL of anhydrous methanol to quench the reaction.
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o Work-up: Concentrate the reaction mixture under reduced pressure using a rotary
evaporator. The resulting residue is then subjected to extraction with dichloromethane and a
saturated sodium bicarbonate solution.

 Purification: The agueous layer should be washed with saturated sodium bicarbonate
solution. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated
under reduced pressure to yield the crude product as a brown solid.[4]

o Characterization: The purity of the obtained Methyl 2,6-dibromopyridine-4-carboxylate
can be confirmed using nuclear magnetic resonance (NMR) and liquid chromatography-
mass spectrometry (LCMS).[4]

Visualized Workflows and Pathways

Due to the limited information available in the public domain regarding the involvement of
Methyl 2,6-dibromopyridine-4-carboxylate in specific biological signaling pathways, the
following diagrams illustrate the synthetic and characterization workflows as logical
relationships.
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Caption: Synthetic workflow for Methyl 2,6-dibromopyridine-4-carboxylate.
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Caption: Characterization workflow for the synthesized product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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